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Compound of Interest

Compound Name: 9-Oxooctadecanoic acid

Cat. No.: B1598637 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides essential, immediate

safety and logistical information for 9-Oxooctadecanoic acid (CAS No. 4114-74-3), including

operational and disposal plans.

Note: Specific hazard data for 9-Oxooctadecanoic acid is not readily available in public

databases.[1] Therefore, the following recommendations are based on best practices for

handling similar long-chain fatty acids and represent a conservative approach to ensure

personnel safety.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is crucial when handling 9-
Oxooctadecanoic acid to minimize exposure risk. The following PPE is mandatory:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).

To prevent direct skin contact.

Eye Protection

Safety glasses with side

shields or goggles. A face

shield is recommended if there

is a splash hazard.

To protect eyes from splashes.

Body Protection

Laboratory coat or chemical-

resistant apron. Long-sleeved

shirts and long pants should

be worn.

To protect skin from accidental

contact.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. If heating the

substance, which may produce

fumes, or if creating aerosols,

use a NIOSH-certified

respirator.

To prevent inhalation of

potentially irritating fumes or

aerosols.

Operational Plan
A systematic approach to handling 9-Oxooctadecanoic acid from receipt to disposal is critical

for maintaining a safe laboratory environment.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area.[2]

Keep the container tightly closed to prevent contamination and degradation.[2]

Avoid contact with oxidizing agents.[2] For long-term storage, a freezer is recommended.
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Handling
All handling of 9-Oxooctadecanoic acid should be conducted in a well-ventilated area,

preferably within a chemical fume hood, especially when heating or manipulating the

substance in a way that could generate dust or aerosols.

Avoid direct contact with skin, eyes, and clothing.[2]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

In case of accidental contact:

Skin: Wash the affected area with plenty of soap and water. If irritation persists, seek

medical attention.[3][4]

Eyes: Immediately flush with plenty of water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Seek medical attention.[3][4]

Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek medical

attention.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[3]

Spill Management
Small Spills:

Wear appropriate PPE.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

Sweep up the absorbed material and place it into a designated, labeled container for

chemical waste.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area and restrict access.
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Contact your institution's Environmental Health and Safety (EHS) department immediately.

Ensure the area is well-ventilated before re-entry.

Disposal Plan
Proper disposal of 9-Oxooctadecanoic acid and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Collect solid 9-Oxooctadecanoic acid waste and any contaminated materials (e.g.,

gloves, absorbent pads, weighing papers) in a designated, leak-proof, and clearly labeled

hazardous waste container.[5]

The label should clearly identify the contents as "Hazardous Waste: 9-Oxooctadecanoic
acid" and include any other information required by your institution.[5]

Solutions:

Small quantities of dilute aqueous solutions may potentially be neutralized to a pH

between 6.0 and 9.0 with a dilute basic solution (e.g., sodium bicarbonate) and, if

permitted by local regulations, flushed down the sanitary sewer with copious amounts of

water.[5] Always consult with your institution's EHS office before proceeding with any drain

disposal.

Larger quantities of solutions or solutions in organic solvents must be collected in a

designated hazardous waste container for professional disposal.

Waste Storage and Disposal:

Store sealed hazardous waste containers in a designated, secure, and well-ventilated

area, away from incompatible materials.[5]

Arrange for the collection and disposal of hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal company.[5] An alternative disposal method

is to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[5]
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Quantitative Data
Property Value Source

Molecular Formula C₁₈H₃₄O₃ Larodan

Molecular Weight 298.46 g/mol Larodan

Purity >98% Larodan

Physical State Solid Larodan

CAS Number 4114-74-3 Larodan

Occupational Exposure Limits No data available -

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 9-
Oxooctadecanoic acid.
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Caption: Workflow for Safe Handling of 9-Oxooctadecanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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